Cas no 170378-70-8 (2,1-Benzisoxazole, 5,5'-methylenebis[3-phenyl-)

2,1-Benzisoxazole, 5,5'-methylenebis[3-phenyl- structure
170378-70-8 structure
Product Name:2,1-Benzisoxazole, 5,5'-methylenebis[3-phenyl-
CAS No:170378-70-8
MF:C27H18N2O2
MW:402.444026470184
CID:1352617
Update Time:2024-08-17

2,1-Benzisoxazole, 5,5'-methylenebis[3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2,1-Benzisoxazole, 5,5'-methylenebis[3-phenyl-
    • Inchi: 1S/C27H18N2O2/c1-3-7-20(8-4-1)26-22-16-18(11-13-24(22)28-30-26)15-19-12-14-25-23(17-19)27(31-29-25)21-9-5-2-6-10-21/h1-14,16-17H,15H2
    • InChI Key: MTHFFVJJWGQDKD-UHFFFAOYSA-N
    • SMILES: C(C1C=CC2C(C=1)=C(C1=CC=CC=C1)ON=2)C1C=CC2C(C=1)=C(C1=CC=CC=C1)ON=2

Computed Properties

  • Exact Mass: 402.13694

Experimental Properties

  • Density: 1.258±0.06 g/cm3(Predicted)
  • Boiling Point: 647.9±50.0 °C(Predicted)
  • PSA: 52.06
  • pka: -1.73±0.30(Predicted)
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